N,N-dibenzyl-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N,N-dibenzyl-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C22H20N2O4/c25-22(17-28-21-14-8-7-13-20(21)24(26)27)23(15-18-9-3-1-4-10-18)16-19-11-5-2-6-12-19/h1-14H,15-17H2
• InChI Key: RPRJRRIQCCLDIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

N,N-dibenzyl-2-(2-nitrophenoxy)acetamide (DBNPA) is a widely used biocide in various industrial applications such as water treatment, pulp and paper, and oil and gas production. DBNPA is a potent antimicrobial agent that is effective against a broad spectrum of microorganisms, including bacteria, fungi, and algae. DBNPA has gained popularity due to its high efficacy, low toxicity, and fast action.

Scientific Research Applications

• Photocatalytic Degradation : Compounds similar to N,N-dibenzyl-2-(2-nitrophenoxy)acetamide, such as acetaminophen derivatives, have been studied for their photocatalytic degradation using TiO2 nanoparticles. This suggests potential applications in environmental remediation and pollution control (Jallouli et al., 2017).

• Crystal Structure Analysis : Studies have examined the crystal structure of compounds similar to this compound. Understanding the conformation and crystal packing of these compounds can inform their chemical properties and potential applications (Benznidazole et al., 2018).

• Photoreactivity and Synthesis : Research into the photoreactivity of related compounds, which involve substituted nitrobenzyl groups, could shed light on the potential applications of this compound in the development of new materials or chemical processes (Katritzky et al., 2003).

• Analytical Chemistry Applications : Studies have explored the use of related compounds in the detection and measurement of other substances, indicating potential applications in analytical chemistry and diagnostics (Trettin et al., 2014).

• Site-Specific Proteolysis : Research on the use of nitrobenzyl-induced photochemical proteolysis in ion channels could hint at biomedical applications for compounds like this compound (England et al., 1997).

• Environmental Biodegradation : Studies on the biodegradation of nitroaromatic compounds and nitrogen-containing xenobiotics might inform the environmental impact and biodegradability of this compound (Ye et al., 2004).

• Hydrogen Bond Studies : Investigations into the hydrogen bond dynamics in related compounds can provide insights into the chemical behavior and potential applications of this compound (Romero & Angela Margarita, 2008).